Cas no 1571145-50-0 (5-(1H-pyrazol-1-yl)Isoquinoline)

• Product Name: 5-(1H-pyrazol-1-yl)Isoquinoline
• CAS No: 1571145-50-0
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• CID: 2135497
• Update Time: 2023-11-19

5-(1H-pyrazol-1-yl)Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-(1H-pyrazol-1-yl)Isoquinoline
• HJHFGJZZIQCOOP-UHFFFAOYSA-N
• Isoquinoline, 5-(1H-pyrazol-1-yl)-
• CID 86711342

• Inchi： 1S/C12H9N3/c1-3-10-9-13-7-5-11(10)12(4-1)15-8-2-6-14-15/h1-9H
• InChI Key： HJHFGJZZIQCOOP-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1=CC=CC2C=NC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Topological Polar Surface Area: 30.7

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 377.7±15.0 °C(Predicted)
• pka: 4.56±0.13(Predicted)